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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B15616309 Get Quote

Technical Support Center: Gastrin I (1-14),
Human
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper storage, handling, and use of Gastrin I
(1-14), human.

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized Gastrin I (1-14), human?

For long-term storage, the lyophilized powder should be kept at -20°C.[1][2] Under these

conditions, the peptide can be stable for several years.

Q2: What is the recommended procedure for reconstituting Gastrin I (1-14), human?

It is recommended to briefly centrifuge the vial to ensure all the lyophilized powder is at the

bottom. Gastrin I (1-14), human is soluble in sterile water. For potentially hydrophobic

peptides, dissolving in a small amount of DMSO and then diluting with sterile aqueous buffer is

a common practice.

Q3: How should I store the reconstituted Gastrin I (1-14), human solution?
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To avoid repeated freeze-thaw cycles, it is best to aliquot the reconstituted solution into single-

use volumes and store them at -20°C or -80°C. Solutions stored at -20°C are typically stable for

up to two months, while storage at -80°C can extend stability for up to a year.

Q4: What is the primary biological activity of Gastrin I (1-14), human?

Gastrin I (1-14), human is a fragment of the peptide hormone Gastrin I and is a selective

agonist for the cholecystokinin 2 (CCK2) receptor.[3] Its binding to the CCK2 receptor

stimulates gastric acid secretion and can promote the proliferation of gastric epithelial cells.[3]

Q5: Can I expect Trifluoroacetic acid (TFA) to be present in my peptide sample?

Yes, TFA is often present as a counterion from the HPLC purification process. The presence of

TFA salts generally enhances the solubility of peptides in aqueous solutions. For most in vitro

assays, the residual TFA levels do not interfere with the results.

Storage and Stability Summary
Form Storage Temperature Shelf Life

Lyophilized Powder -20°C Up to 3 years

Reconstituted in Solvent -20°C Up to 2 months

Reconstituted in Solvent -80°C Up to 1 year
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Issue Possible Cause Recommended Solution

Peptide will not dissolve
The peptide may have low

solubility in the chosen solvent.

Try sonicating the solution

briefly. If solubility issues

persist, consider using a

different solvent. For acidic

peptides, a basic buffer may

help, and for basic peptides,

an acidic buffer may be

effective. For very hydrophobic

peptides, dissolve in a minimal

amount of DMSO first, then

slowly add the aqueous buffer

while vortexing.

Loss of peptide activity in

experiments

Improper storage leading to

degradation. Repeated freeze-

thaw cycles.

Always aliquot the

reconstituted peptide to avoid

multiple freeze-thaw cycles.

Ensure the peptide is stored at

the recommended temperature

and protected from light.

Prepare fresh dilutions for

each experiment from a frozen

stock.

Inconsistent experimental

results

Inaccurate peptide

concentration due to

incomplete reconstitution or

peptide adhering to the vial.

Briefly centrifuge the vial

before reconstitution to collect

all the powder at the bottom.

After adding the solvent, vortex

gently and visually inspect to

ensure complete dissolution.

For sensitive applications,

consider using low-protein-

binding tubes.

Cellular toxicity observed High concentration of organic

solvent (e.g., DMSO) in the

final working solution.

Ensure the final concentration

of any organic solvent in your

cell-based assay is non-toxic
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to your specific cell line

(typically <0.5% DMSO).

Experimental Protocols
Detailed Protocol: In Vitro Calcium Mobilization Assay
This protocol outlines the steps to measure the activation of the CCK2 receptor by Gastrin I (1-
14), human in a cell-based calcium mobilization assay.

Materials:

Gastrin I (1-14), human

Cells expressing the human CCK2 receptor (e.g., HEK293-CCK2R)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

96-well black, clear-bottom microplate

Fluorescence plate reader with kinetic reading capabilities

Procedure:

Cell Preparation:

Plate CCK2R-expressing cells in a 96-well black, clear-bottom microplate at an

appropriate density to achieve a confluent monolayer on the day of the assay.

Incubate the cells at 37°C in a 5% CO2 incubator overnight.

Dye Loading:

Prepare a loading buffer containing a calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) and a

non-ionic surfactant (e.g., 0.04% Pluronic F-127) in HBSS with 20 mM HEPES.
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Remove the cell culture medium from the wells and add 100 µL of the loading buffer to

each well.

Incubate the plate at 37°C for 60 minutes in the dark.

Peptide Preparation:

Prepare a stock solution of Gastrin I (1-14), human in sterile water or an appropriate

solvent.

Perform serial dilutions of the Gastrin I (1-14), human stock solution in HBSS with 20 mM

HEPES to create a range of concentrations for the dose-response curve.

Calcium Flux Measurement:

After the incubation period, place the plate in a fluorescence plate reader.

Set the instrument to record fluorescence intensity (e.g., excitation at 485 nm and

emission at 525 nm for Fluo-4) at regular intervals (e.g., every 1-2 seconds).

Establish a stable baseline reading for approximately 10-20 seconds.

Add the Gastrin I (1-14), human dilutions to the wells and continue recording the

fluorescence for at least 2-3 minutes to capture the peak response and subsequent

decline.

Data Analysis:

The change in fluorescence intensity over time reflects the change in intracellular calcium

concentration.

Calculate the peak fluorescence response for each concentration of Gastrin I (1-14),
human.

Plot the peak response against the logarithm of the peptide concentration to generate a

dose-response curve and determine the EC50 value.
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Preparation

Assay

Data Analysis

1. Plate CCK2R-expressing cells
in 96-well plate

2. Prepare calcium-sensitive
dye loading buffer

3. Prepare serial dilutions of
Gastrin I (1-14)

4. Load cells with dye
(Incubate at 37°C)

5. Measure baseline
fluorescence

6. Add Gastrin I (1-14)
dilutions

7. Record kinetic
fluorescence response

8. Calculate peak
fluorescence response

9. Plot dose-response curve
and determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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